Cas no 119124-53-7 (3-methyloxan-4-one)

3-Methyloxan-4-one is a cyclic ketone with the molecular formula C₆H₁₀O₂, featuring a six-membered oxane ring substituted with a methyl group at the 3-position and a carbonyl group at the 4-position. This compound is of interest in organic synthesis due to its reactivity as a ketone, enabling transformations such as nucleophilic additions or reductions. Its structural framework also makes it a potential intermediate for pharmaceuticals, fragrances, or agrochemicals. The presence of both an ether and a ketone functionality within the same ring offers versatility in further derivatization. Careful handling is advised due to its flammability and potential irritant properties.
3-methyloxan-4-one structure
3-methyloxan-4-one structure
Product Name:3-methyloxan-4-one
CAS No:119124-53-7
MF:C6H10O2
MW:114.142402172089
MDL:MFCD13193744
CID:97214
Update Time:2025-11-02

3-methyloxan-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyldihydro-2H-pyran-4(3H)-one
    • 3-Methyltetrahydropyran-4-one
    • 3-Methyl-tetrahydro-pyran-4-one
    • 4H-Pyran-4-one, tetrahydro-3-methyl-
    • Tetrahydro-3-methyl-4H-pyran-4-one
    • 3-methyloxan-4-one
    • 3-Methyldihydro-2H-pyran-4(3H)
    • 3-Methyltetrahydro-4H-pyran-4-one
    • PGPWMORFOPRGCA-UHFFFAOYSA-N
    • BCP07576
    • PB26907
    • AM91072
    • TRA0060665
    • RP19136
    • 3-Methyldihydro-2H-pyran-4(3H);-one
    • Racemic 3-methyl-tetrahydro
    • MDL: MFCD13193744
    • Inchi: 1S/C6H10O2/c1-5-4-8-3-2-6(5)7/h5H,2-4H2,1H3
    • InChI Key: PGPWMORFOPRGCA-UHFFFAOYSA-N
    • SMILES: O1CCC(C(C)C1)=O

Computed Properties

  • Exact Mass: 114.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 98.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.001
  • Boiling Point: 174.9℃ at 760 mmHg
  • Flash Point: 64℃
  • PSA: 26.30000
  • LogP: 0.61190

3-methyloxan-4-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyloxan-4-one Pricemore >>

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Apollo Scientific
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abcr
AB449644-250 mg
3-Methyldihydro-2H-pyran-4(3H)-one, 95%; .
119124-53-7 95%
250MG
€311.30 2023-07-18
abcr
AB449644-500 mg
3-Methyldihydro-2H-pyran-4(3H)-one, 95%; .
119124-53-7 95%
500MG
€370.80 2022-06-10
abcr
AB449644-1 g
3-Methyldihydro-2H-pyran-4(3H)-one, 95%; .
119124-53-7 95%
1g
€564.60 2023-07-18
abcr
AB449644-5 g
3-Methyldihydro-2H-pyran-4(3H)-one, 95%; .
119124-53-7 95%
5g
€1,970.40 2023-07-18

3-methyloxan-4-one Related Literature

  • 1. Reactivities of variously substituted 4-heteracyclohexanones in the formation of oximes
    Kuppusamy Selvaraj,Palaniappan Nanjappan,Kondareddiar Ramalingam,Krishnasamy Ramarajan J. Chem. Soc. Perkin Trans. 2 1983 49

Additional information on 3-methyloxan-4-one

Exploring the Versatile Applications and Properties of 3-Methyloxan-4-one (CAS No. 119124-53-7)

3-Methyloxan-4-one (CAS No. 119124-53-7) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This compound, also known as 3-methyltetrahydro-2H-pyran-4-one, belongs to the class of cyclic ketones and is widely used in the fragrance, pharmaceutical, and agrochemical sectors. Its molecular formula, C6H10O2, and distinct structural features make it a valuable intermediate in synthetic chemistry.

The chemical structure of 3-methyloxan-4-one features a six-membered oxane ring with a methyl group at the 3-position and a ketone functional group at the 4-position. This configuration imparts specific reactivity and stability, making it an ideal candidate for various chemical transformations. Researchers and industry professionals often search for "3-methyloxan-4-one synthesis" or "CAS 119124-53-7 applications" to explore its potential in their respective fields.

One of the most prominent applications of 3-methyloxan-4-one is in the fragrance industry. Its pleasant, woody, and slightly sweet aroma makes it a popular choice for perfumes, colognes, and scented products. With the growing demand for natural and sustainable fragrances, this compound has become a key ingredient in eco-friendly formulations. Searches like "3-methyloxan-4-one in perfumery" and "sustainable fragrance ingredients" highlight its relevance in this sector.

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From a chemical perspective, 3-methyloxan-4-one exhibits notable stability under standard conditions, making it easy to handle and store. Its solubility in common organic solvents, such as ethanol and acetone, further enhances its utility in industrial processes. Researchers often look for "3-methyloxan-4-one solubility" and "CAS 119124-53-7 stability" to optimize their experimental protocols.

The synthesis of 3-methyloxan-4-one typically involves the oxidation of corresponding alcohols or the rearrangement of precursor compounds. Advanced methods, including catalytic hydrogenation and enzymatic transformations, have been explored to improve yield and selectivity. Searches like "3-methyloxan-4-one synthesis methods" and "green chemistry approaches for CAS 119124-53-7" reflect the ongoing innovation in its production.

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In conclusion, 3-methyloxan-4-one (CAS No. 119124-53-7) is a multifaceted compound with significant industrial relevance. Its applications in fragrances, pharmaceuticals, and agrochemicals, coupled with its favorable chemical properties, make it a subject of ongoing research and commercial interest. As industries continue to evolve, the demand for innovative and sustainable solutions will likely further elevate the importance of this remarkable molecule.

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